Cas no 7698-97-7 (3-Cyclohexene-1-carboxylicacid, 5-ethyl-6-methyl-4-phenyl-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 5-ethyl-6-methyl-4-phenyl-
• CAS No: 7698-97-7
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 566155
• PubChem ID: 24371
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 5-ethyl-6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 5-ethyl-6-methyl-4-phenyl-
• 5-ethyl-6-methyl-4-phenylcyclohex-3-ene-1-carboxylic acid
• 2-Methyl-3-ethyl-4-phenyl-4-cyclohexencarbonsaeure
• Demethoxyhoggolic acid
• FENESTREL
• Fenestrelo [INN-Spanish]
• Fenestrelum [INN-Latin]
• ORF 3858
• Q25091489
• SCHEMBL635684
• Fenestrelo
• Fenestrel (USAN)
• FENESTREL [USAN]
• CHEMBL1699033
• LEC4215V9R
• 3-Cyclohexene-1-carboxylic acid, 5-ethyl-6-methyl-4-phenyl-
• Fenestrel [USAN:INN]
• 5-ethyl-6-methyl-4-phenyl-cyclohex-3-ene-1-carboxylic acid
• DTXSID20864106
• HMS3094A17
• AKOS040751786
• 2-Methyl-3-ethyl-4-phenyl-delta(sup 4)-cyclohexenecarboxylic acid
• UNII-LEC4215V9R
• 5-Ethyl-6-methyl-4-phenyl-3-cyclohexene-1-carboxylic acid
• 2-Methyl-3-ethyl-4-phenyl-4-cyclohexenecarboxylic acid
• D04146
• BRN 1879525
• MLS002694683
• SMR001560608
• AI3-62334
• NSC86465
• 7698-97-7
• Fenestrelum
• FENESTREL [INN]
• NCIOpen2_004959
• CHEBI:177577
• NSC-86465
• 2-Methyl-3-ethyl-4-phenyl-4-cyclohexene carboxylic acid

• Inchi： 1S/C16H20O2/c1-3-13-11(2)14(16(17)18)9-10-15(13)12-7-5-4-6-8-12/h4-8,10-11,13-14H,3,9H2,1-2H3,(H,17,18)
• InChI Key： CLMFEXDZPBGYQQ-UHFFFAOYSA-N
• SMILES： OC(C1CC=C(C2C=CC=CC=2)C(CC)C1C)=O

Computed Properties

• Exact Mass: 244.14600
• Monoisotopic Mass: 244.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.8

Experimental Properties

• Color/Form: Solid powder
• Density: 1.0794 (rough estimate)
• Melting Point: 160.5°C
• Boiling Point: 327.25°C (rough estimate)
• Flash Point: 183.3°C
• Refractive Index: 1.4700 (estimate)
• PSA: 37.30000
• LogP: 3.83680

3-Cyclohexene-1-carboxylicacid, 5-ethyl-6-methyl-4-phenyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives